3-ethoxy-N-(2-thiazolyl)benzamide

• Molecular Formula: C12H12N2O2S
• Molecular Weight: 248.3 g/mol
• IUPAC Name: 3-ethoxy-N-(1,3-thiazol-2-yl)benzamide
• InChI: InChI=1S/C12H12N2O2S/c1-2-16-10-5-3-4-9(8-10)11(15)14-12-13-6-7-17-12/h3-8H,2H2,1H3,(H,13,14,15)
• InChI Key: FSVDGFBFHIAZHT-UHFFFAOYSA-N
• SMILES: CCOC1=CC=CC(=C1)C(=O)NC2=NC=CS2

Description

3-ethoxy-N-(2-thiazolyl)benzamide is a benzamide derivative featuring a 3-ethoxy-substituted benzene ring linked via an amide bond to a 2-thiazolyl group. This compound belongs to a broader class of thiazole-containing benzamides, which are of significant interest in medicinal chemistry due to their diverse biological activities, including antimicrobial, antiparasitic, and antitumor properties.

Comparison with Similar Compounds

Structural Analogs and Their Properties

The following table summarizes key structural analogs of 3-ethoxy-N-(2-thiazolyl)benzamide, highlighting differences in substituents, molecular properties, and biological activities:

Compound Name	Substituents	Molecular Formula	Molecular Weight	Biological Activity	Key Findings	References
3-ethoxy-N-(2-thiazolyl)benzamide	3-OEt, 2-thiazolyl	C₁₂H₁₃N₃O₂S	275.31	Not explicitly reported	Hypothesized to exhibit activity based on analog studies.	Target
3-Bromo-N-(2-thiazolyl)benzamide	3-Br, 2-thiazolyl	C₁₀H₈BrN₃OS	313.16	Natural product (plant-derived)	Identified in Alternanthera philoxeroides extracts (3.49% abundance).
Nitazoxanide	2-AcO, 5-NO₂-thiazolyl	C₁₂H₉N₃O₅S	307.28	Antiparasitic	FDA-approved for treating cryptosporidiosis and giardiasis.
4-Methylthio-N-[4-(2-pyridinyl)-2-thiazolyl]benzamide (RIZ 015)	4-SMe, 4-pyridinyl-thiazolyl	C₁₆H₁₃N₃OS₂	335.42	Antimycobacterial	Synthesized and tested against Mycobacterium tuberculosis (HPLC purity 99%).
3-Fluoro-N-[4-(2-pyridinyl)-2-thiazolyl]benzamide (RIZ 017)	3-F, 4-pyridinyl-thiazolyl	C₁₅H₁₁FN₃OS	315.02	Antimycobacterial	Moderate activity with 21% yield; HPLC purity 99%.
3-ethoxy-N-(5-propyl-1,3,4-thiadiazol-2-yl)benzamide	3-OEt, 5-propyl-thiadiazolyl	C₁₄H₁₇N₃O₂S	291.37	Unknown	Predicted pKa = 7.93; synthetic accessibility noted.

Key Structural and Functional Differences

Substituent Effects on Bioactivity :

• Electron-Withdrawing Groups : Nitazoxanide’s 5-nitrothiazole and 2-acetoxybenzamide groups enhance antiparasitic activity by improving target binding .
• Halogen Substitution : The 3-bromo analog (3-Bromo-N-(2-thiazolyl)benzamide) exhibits natural occurrence but lacks detailed activity data, while the 3-fluoro derivative (RIZ 017) shows moderate antimycobacterial efficacy .
• Alkoxy vs. Alkylthio Groups : The ethoxy group in the target compound may offer better metabolic stability compared to methylthio (RIZ 015) or chloro substituents (RIZ 017).

Impact of Heterocyclic Modifications: Thiazole vs. Thiadiazole: Replacing the thiazole ring with a thiadiazole (e.g., 3-ethoxy-N-(5-propyl-1,3,4-thiadiazol-2-yl)benzamide) alters solubility and hydrogen-bonding capacity, as predicted by its lower pKa (7.93) .